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Compound of Interest

Compound Name: Heptanedioate

Cat. No.: B1236134

This guide provides an in-depth look at heptanedioate, its parent acid, and a common
derivative, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Data

Heptanedioate is the conjugate base of heptanedioic acid, also known as pimelic acid. In
scientific literature and commercial databases, information may be indexed under the acid form
or its various ester derivatives. For clarity, this guide presents data for both heptanedioic acid
and its dimethyl ester, dimethyl heptanedioate.
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Molecular
Molecular .
Compound Synonyms CAS Number Weight ( g/mol
Formula
)
o Pimelic acid, 1,5-
Heptanedioic )
" Pentanedicarbox  111-16-0 C7H1204 160.1678[1]
aci
ylic acid
Dimethyl
) pimelate,
Dimethyl o 1732-08-7[2][3]
] Heptanedioic CoH1604 188.22[2][4][5]
heptanedioate S [4]
acid, dimethyl
ester
Heptanedioate ) ]
Pimelate(2-) Not applicable C7H10042~ 158.15[6]

(dianion)

Experimental Data and Protocols

Further investigation is required to provide detailed experimental protocols. This section will be

updated with methodologies for key experiments upon sourcing relevant scientific literature.

Biological Significance and Signaling Pathways

A comprehensive search of biological databases and literature is underway to identify and

illustrate the signaling pathways in which heptanedioate and its derivatives may be involved.

Logical Relationship of Heptanedioate Species

The following diagram illustrates the chemical relationship between heptanedioic acid, its

conjugate base heptanedioate, and its dimethyl ester derivative.
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Caption: Chemical relationship between heptanedioic acid and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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